Cas no 2138020-00-3 (5-Chloro-2-(1-ethoxyethenyl)aniline)

• Product Name: 5-Chloro-2-(1-ethoxyethenyl)aniline
• CAS No: 2138020-00-3
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6425332
• PubChem ID: 165467876
• Update Time: 2025-10-13

5-Chloro-2-(1-ethoxyethenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2138020-00-3
• 5-chloro-2-(1-ethoxyethenyl)aniline
• EN300-803361
• 5-Chloro-2-(1-ethoxyethenyl)aniline

• Inchi： 1S/C10H12ClNO/c1-3-13-7(2)9-5-4-8(11)6-10(9)12/h4-6H,2-3,12H2,1H3
• InChI Key： IFCPDGGKVWCCRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=C)OCC)=C(C=1)N

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-Chloro-2-(1-ethoxyethenyl)aniline

5-Chloro-2-(1-ethoxyethenyl)aniline: A Comprehensive Overview

5-Chloro-2-(1-ethoxyethenyl)aniline, also known by its CAS number CAS No. 2138020-00-3, is a versatile aromatic compound with significant applications in various fields of organic chemistry. This compound, characterized by its unique structure featuring a chloro group at the 5-position and an ethoxyethenyl substituent at the 2-position of the aniline ring, has garnered attention due to its potential in drug design, material science, and synthetic chemistry. Recent studies have highlighted its role in the development of novel pharmaceutical agents and advanced materials, making it a subject of interest for researchers worldwide.

The synthesis of 5-Chloro-2-(1-ethoxyethenyl)aniline involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and catalytic hydrogenation. Researchers have optimized these processes to achieve higher yields and better purity, ensuring the compound's reliability for downstream applications. The structural integrity of this compound is crucial for its functionality in biological systems and material applications.

In the realm of pharmacology, 5-Chloro-2-(1-ethoxyethenyl)aniline has shown promise as a lead compound in the development of anti-inflammatory and anticancer agents. Recent studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules has further solidified its importance in drug discovery.

The material science community has also explored the properties of 5-Chloro-2-(1-ethoxyethenyl)aniline, particularly in the context of polymer synthesis and nanotechnology. Its ability to form stable covalent bonds with other monomers has led to the creation of novel polymers with enhanced mechanical and thermal properties. These materials hold potential for applications in electronics, aerospace, and biomedical devices.

From a synthetic chemistry perspective, 5-Chloro-2-(1-ethoxyethenyl)aniline serves as a valuable building block for constructing complex aromatic systems. Its reactivity under various catalytic conditions allows chemists to design intricate molecular architectures with tailored functionalities. Recent advancements in catalytic methods have further expanded its utility in asymmetric synthesis and enantioselective reactions.

In conclusion, 5-Chloro-2-(1-ethoxyethenyl)aniline, with its unique structural features and diverse applications, remains a focal point for scientific research. As new methodologies emerge and interdisciplinary collaborations grow, this compound is expected to play an even more pivotal role in advancing both academic and industrial endeavors.